4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 4,5,6,7-tetrahydro-1,2-benzoxazol-5-amine
• InChI: InChI=1S/C7H10N2O/c8-6-1-2-7-5(3-6)4-9-10-7/h4,6H,1-3,8H2
• InChI Key: TUQGAYDWTRNGEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1N)C=NO2

Description

4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine is a bicyclic heterocyclic compound featuring a fused isoxazole ring and a partially hydrogenated benzene ring. Its molecular formula is C₁₃H₁₃FN₂O (molar mass: 232.25 g/mol) in the case of the 3-(4-fluorophenyl)-substituted derivative . This compound is structurally related to tetrahydrobenzo[b]thiophene derivatives but substitutes oxygen in the isoxazole ring for sulfur in thiophene analogs, influencing solubility, stability, and pharmacological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine can be achieved through various methods. One common approach involves the reaction of α-acetylenic γ-hydroxyaldehydes with hydroxylamine under catalyst-free and microwave-assisted conditions . Another method includes the cyclization of propargylic N-hydroxycarbamates and N-alkoxycarbonyl amino ethers via a platinum-carbene intermediate .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general principles of heterocyclic compound synthesis, such as optimizing reaction conditions for scalability and yield, would apply.

Chemical Reactions Analysis

Types of Reactions

4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can reduce double bonds or other functional groups.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups onto the isoxazole ring .

Scientific Research Applications

4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: It has been studied for its potential as a GABA uptake inhibitor and anticonvulsant.

Medicine: Its derivatives are being explored for their analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant activities.

Industry: It is used in the development of new synthetic strategies and designing new isoxazole derivatives.

Mechanism of Action

The mechanism of action of 4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine involves its interaction with specific molecular targets. For instance, it has been shown to inhibit GABA uptake, which enhances the inhibitory effects of GABA in the central nervous system . This mechanism is crucial for its anticonvulsant activity.

Comparison with Similar Compounds

Core Heterocycle Differences: Isoxazole vs. Thiophene

• Tetrahydrobenzo[b]thiophene Derivatives : Feature a sulfur atom, which increases lipophilicity and may enhance membrane permeability. For example, compounds like 3a and 3b (thiourea derivatives) exhibit antitumor activity against three cell lines, attributed to sulfur’s electron-rich nature facilitating interactions with biological targets .

Substituent Effects on Activity

• Fluorophenyl Group : The 4-fluorophenyl substituent in the isoxazole derivative may enhance metabolic stability and target binding via hydrophobic and electrostatic interactions .
• Thiourea and Urea Derivatives: In thiophene analogs, benzoyl-thiourea (e.g., 3a, 3b) and hydrazono-urea (e.g., 7a-d) groups are critical for antitumor activity. These substituents enable hydrogen bonding and π-π stacking with cellular receptors .

Pharmacological Potential

• Thiophene Derivatives : Demonstrated antitumor activity (e.g., 4a , 4b ) against breast, lung, and colon cancer cell lines, with IC₅₀ values in the low micromolar range .

Key Research Findings and Implications

• Heteroatom Impact : Oxygen in isoxazole may reduce cytotoxicity compared to sulfur in thiophenes, but this requires experimental validation.
• Substituent Flexibility : Fluorine and benzoyl groups offer tunable electronic properties for optimizing pharmacokinetics .
• Unmet Needs : Direct comparative studies on isoxazole vs. thiophene derivatives are lacking, highlighting a gap in structure-activity relationship (SAR) data.

Biological Activity

4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, including its mechanisms of action, therapeutic potentials, and relevant case studies.

4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine is characterized by its unique heterocyclic structure which contributes to its biological activity. The compound acts primarily as a dual kinase inhibitor, targeting CK2 and GSK3β, which are critical in various cellular processes including cell proliferation and apoptosis .

The primary mechanism by which 4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine exerts its effects involves the inhibition of specific kinases:

• CK2 Inhibition : CK2 is implicated in the phosphorylation of proteins that regulate cell survival. By inhibiting CK2, this compound prevents the phosphorylation and subsequent inactivation of tumor suppressor proteins like PTEN .
• GSK3β Inhibition : GSK3β plays a role in various signaling pathways including those related to insulin and Wnt. Inhibition of GSK3β can lead to enhanced cellular signaling that promotes cell survival and growth .

Anticonvulsant Properties

Research has demonstrated that 4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine acts as a GABA uptake inhibitor. It has been shown to reduce spontaneous interictal-like bursting in neuronal cultures derived from rats with induced seizures. At concentrations of 10 μM and 30 μM, the compound significantly decreased both the frequency and duration of burst activity .

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. Studies indicate that it exhibits selective inhibition towards COX-2 enzymes, which are involved in inflammatory processes. This selectivity suggests potential therapeutic applications in treating inflammatory diseases .

Anticancer Activity

In vitro studies have reported that 4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine demonstrates antiproliferative effects against various cancer cell lines. For instance, it has shown IC50 values ranging from 31.5 µM to 43.9 µM against ovarian cancer cells . The dual inhibition of CK2 and GSK3β may contribute to its anticancer efficacy by disrupting critical signaling pathways that promote tumor growth.

Case Studies

Study	Findings
Pfeiffer et al., 2008	Demonstrated concentration-dependent reduction in spontaneous bursting activity in rat brain slices using 4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine .
Habeeb et al., 2001	Reported anti-inflammatory properties with selective COX-2 inhibition .
Recent Anticancer Studies	Showed significant cytotoxic effects against ovarian cancer cells with an IC50 range indicating potential for further development as an anticancer agent .

Q & A

Basic: What are the established synthetic routes for 4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine, and how do reaction conditions influence yield?

The synthesis of 4,5,6,7-Tetrahydrobenzo[d]isoxazol-5-amine typically involves cyclization or condensation reactions. For example, self-condensation of β-(isoxazol-5-yl) enamines under acidic conditions (e.g., acetyl chloride or HCl) can yield fused isoxazole derivatives, as demonstrated in studies involving structurally similar compounds . Key factors include:

• Temperature : Reactions often require reflux conditions (e.g., ethanol at 70–80°C) to achieve optimal cyclization.
• Catalysts : Bases like K₂CO₃ or NaHCO₃ are critical for deprotonation and nucleophilic substitution steps .
• Purification : Column chromatography or recrystallization from ethanol is commonly used to isolate the product, with yields ranging from 70% to 80% depending on substituents .

Advanced: How can computational modeling optimize the regioselectivity of substituent introduction in this compound?

Density Functional Theory (DFT) studies can predict electronic and steric effects at reactive sites. For example:

• Electrophilic Aromatic Substitution : Calculations on the isoxazole ring’s electron density (e.g., Fukui indices) guide functionalization at the 3- or 5-positions .
• Steric Maps : Molecular dynamics simulations help assess steric hindrance in bulky substituent incorporation, such as tert-butyl or benzyl groups .
  Experimental validation via NMR and X-ray crystallography (as in thiadiazole derivatives) is recommended to confirm computational predictions .

Basic: What spectroscopic techniques are most effective for characterizing this compound?

• ¹H/¹³C NMR : Critical for confirming regiochemistry. For example, aromatic protons in the benzo[d]isoxazole moiety typically resonate at δ 7.2–8.1 ppm, while NH₂ groups appear as broad singlets near δ 5.0–6.0 ppm .
• IR Spectroscopy : Stretching frequencies for C=N (1600–1650 cm⁻¹) and N-H (3300–3500 cm⁻¹) confirm ring formation and amine functionality .
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., C₉H₁₀N₂O₃S for thiadiazole analogs) and fragmentation patterns .

Advanced: How do structural modifications (e.g., substituents on the benzene ring) affect bioactivity?

Studies on analogs like 5-(benzo[d][1,3]dioxol-5-ylmethyl)-thiazol-2-amines reveal:

• Antitumor Activity : Electron-withdrawing groups (e.g., -CF₃) enhance cytotoxicity by stabilizing interactions with kinase active sites (IC₅₀ values: 0.5–5 μM) .
• Antimicrobial Effects : Hydrophobic substituents (e.g., tert-butyl) improve membrane penetration, as shown in MIC assays against S. aureus (MIC: 2–8 μg/mL) .
  Comparative SAR tables (e.g., substituent vs. IC₅₀) should be constructed to prioritize synthetic targets .

Basic: What are the common pitfalls in synthesizing this compound, and how can they be mitigated?

• Byproduct Formation : Over-condensation during cyclization can produce dimeric byproducts. Mitigation: Use stoichiometric control (≤1.2 equiv. of reactants) and monitor via TLC .
• Low Yields in Amine Functionalization : Poor nucleophilicity of the NH₂ group may require activation with Boc-protection or use of coupling agents (e.g., EDCI/HOBt) .

Advanced: What mechanistic insights explain contradictions in catalytic vs. stoichiometric reagent efficacy?

Contradictory reports on Pd-catalyzed vs. stoichiometric Sn-mediated couplings (e.g., Suzuki vs. Stille) arise from:

• Substrate Sensitivity : The benzo[d]isoxazole core’s electron-deficient nature favors Pd(PPh₃)₄ catalysts (yields: 60–75%) over Sn reagents, which may degrade under acidic conditions .
• Solvent Effects : Polar aprotic solvents (DMF, DMSO) stabilize Pd intermediates but can deactivate Sn via coordination .

Basic: How is purity assessed, and what thresholds are acceptable for pharmacological studies?

• HPLC : Purity ≥95% (UV detection at 254 nm) is standard. For example, analogs with 97% purity showed reproducible IC₅₀ values in kinase assays .
• Elemental Analysis : Deviations ≤0.4% for C/H/N are acceptable, as seen in thiadiazole derivatives .

Advanced: Can enantioselective synthesis be achieved, and what chiral catalysts are viable?

Chiral resolution of racemic mixtures (e.g., using (R)-BINAP ligands) has been reported for tetrahydrobenzazepine analogs. Key strategies:

• Asymmetric Hydrogenation : Rhodium catalysts with chiral phosphines yield enantiomeric excess (ee) >90% .
• Kinetic Resolution : Lipase-mediated acyl transfer (e.g., CAL-B) selectively modifies one enantiomer .